Cas no 2034297-79-3 (tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate)
tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate
- oxan-4-yl 3-pyrimidin-4-yloxypyrrolidine-1-carboxylate
-
- Inchi: 1S/C14H19N3O4/c18-14(21-11-3-7-19-8-4-11)17-6-2-12(9-17)20-13-1-5-15-10-16-13/h1,5,10-12H,2-4,6-9H2
- InChI Key: ABMUIDJNVKLUFZ-UHFFFAOYSA-N
- SMILES: O(C(N1CCC(C1)OC1C=CN=CN=1)=O)C1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 349
- XLogP3: 1
- Topological Polar Surface Area: 73.8
tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6478-2680-2μmol |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 2μl |
$57.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-5μmol |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 5μl |
$63.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-10μmol |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 10μl |
$69.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-20μmol |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 20μl |
$79.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-1mg |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 1mg |
$54.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-2mg |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 2mg |
$59.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-3mg |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 3mg |
$63.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-4mg |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 4mg |
$66.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-5mg |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 5mg |
$69.0 | 2023-04-23 | |
| Life Chemicals | F6478-2680-10mg |
oxan-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate |
2034297-79-3 | 90%+ | 10mg |
$79.0 | 2023-04-23 |
tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate
Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate (CAS No. 2034297-79-3): A Comprehensive Overview
Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate, identified by its CAS number 2034297-79-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The intricate arrangement of functional groups within its molecular framework suggests a high degree of versatility, making it a valuable candidate for further exploration in medicinal chemistry.
The compound's structure comprises several key moieties: a tetrahydro-2H-pyran ring system, a pyrrolidine moiety, and a pyrimidine unit linked through an oxygen atom. This combination of heterocycles is not uncommon in biologically active molecules, often contributing to their pharmacological properties. The presence of these specific structural elements hints at potential interactions with biological targets, which could be exploited for therapeutic purposes.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate structure presents an attractive scaffold for such endeavors. Its ability to engage with multiple targets simultaneously could lead to the discovery of novel therapeutics with enhanced efficacy and reduced side effects.
One of the most compelling aspects of this compound is its potential as a tool for studying complex biological systems. Researchers have been increasingly leveraging structurally diverse molecules to probe the mechanisms underlying various diseases. The unique combination of heterocycles in Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate makes it an ideal candidate for such investigations. By understanding how this molecule interacts with its biological environment, scientists can gain insights into potential therapeutic strategies.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Each step must be meticulously controlled to ensure high yield and purity, which are crucial for subsequent biological evaluations. The complexity of its synthesis underscores the compound's importance and the effort invested in its development.
Efforts are currently underway to explore the pharmacological potential of Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate. Preliminary studies have shown promising results in vitro, indicating that it may exhibit desirable biological activities. These findings have sparked further interest in the compound and have motivated researchers to delve deeper into its therapeutic possibilities.
The integration of computational methods has played a pivotal role in the study of this molecule. Advanced computational techniques allow researchers to predict how Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate might interact with biological targets at the molecular level. These predictions can guide experimental design and help optimize the compound's pharmacological properties. The synergy between experimental and computational approaches has significantly accelerated the drug discovery process.
In conclusion, Tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate (CAS No. 2034297-79-3) is a structurally complex and versatile molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties makes it an attractive scaffold for drug discovery, while its promising preliminary biological activities suggest therapeutic relevance. As research continues to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to the field of medicinal chemistry.
2034297-79-3 (tetrahydro-2H-pyran-4-yl 3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)